Cas no 1421602-28-9 (2-nitrothiophene-3-sulfonyl chloride)

• Product Name: 2-nitrothiophene-3-sulfonyl chloride
• CAS No: 1421602-28-9
• MF: C₄H₂ClNO₄S₂
• MW: 227.645977497101
• CID: 4597845
• PubChem ID: 71758747
• Update Time: 2024-03-01

2-nitrothiophene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-nitrothiophene-3-sulfonyl chloride

• Inchi： 1S/C4H2ClNO4S2/c5-12(9,10)3-1-2-11-4(3)6(7)8/h1-2H
• InChI Key： SUEQUOBMHCCRCH-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)SC=CC=1S(Cl)(=O)=O

Computed Properties

• Exact Mass: 226.9113776g/mol
• Monoisotopic Mass: 226.9113776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes